(Z)-3-(2,4-dimethoxyphenyl)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,4-dimethoxyphenyl)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H20N2O3S/c1-4-27-18-8-5-15(6-9-18)20-14-28-22(24-20)17(13-23)11-16-7-10-19(25-2)12-21(16)26-3/h5-12,14H,4H2,1-3H3/b17-11-
• InChI Key: AIWQAMPJQGZGGM-BOPFTXTBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=C(C=C(C=C3)OC)OC)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=C(C=C(C=C3)OC)OC)/C#N
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol

Description

(Z)-3-(2,4-dimethoxyphenyl)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)acrylonitrile, commonly known as DMTA, is a synthetic compound that has gained significant attention in the scientific community due to its unique chemical structure and potential applications. DMTA is a member of the acrylonitrile family and is classified as a thiazole derivative.

Scientific Research Applications

DMTA has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, DMTA has been shown to exhibit anticancer, antiviral, and antibacterial properties. It has also been investigated for its potential as a therapeutic agent for various diseases such as Alzheimer's, Parkinson's, and HIV. In materials science, DMTA has been utilized as a building block for the synthesis of various polymers and materials such as liquid crystals and conductive polymers. In organic synthesis, DMTA has been used as a versatile reagent for the synthesis of various compounds.

Mechanism of Action

The mechanism of action of DMTA is not fully understood. However, it is believed that DMTA exerts its effects through the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. DMTA has also been shown to inhibit the activity of HIV-1 integrase, an enzyme that is essential for the replication of the HIV virus.
Biochemical and Physiological Effects:
DMTA has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that DMTA exhibits potent cytotoxicity against various cancer cell lines. It has also been shown to inhibit the replication of various viruses such as HIV, herpes simplex virus, and hepatitis C virus. In vivo studies have shown that DMTA exhibits neuroprotective effects and improves cognitive function in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

DMTA has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. It is also stable under various conditions and can be easily stored. However, DMTA has some limitations for lab experiments. It is highly toxic and requires special handling and disposal procedures. It is also expensive compared to other reagents.

Future Directions

There are several future directions for the study of DMTA. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's, and HIV. Another direction is to explore its potential as a building block for the synthesis of various materials and polymers. Additionally, further studies are needed to elucidate the mechanism of action of DMTA and to identify its molecular targets in the body.

Synthesis Methods

DMTA is synthesized through a multistep process that involves the reaction of 2,4-dimethoxybenzaldehyde, 4-ethoxybenzaldehyde, and 2-aminothiazole with acrylonitrile. The reaction is carried out in the presence of a suitable catalyst and solvent. The resulting product is purified through various techniques such as recrystallization and column chromatography.